2-fluoro-4-methoxy-N-methylbenzamide

• IUPAC Name: 2-fluoro-4-methoxy-N-methylbenzamide
• InChI: InChI=1S/C9H10FNO2/c1-11-9(12)7-4-3-6(13-2)5-8(7)10/h3-5H,1-2H3,(H,11,12)
• InChI Key: ITGRXCVWAWGLCU-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=C(C=C(C=C1)OC)F
• Molecular Formula: C9H10FNO2
• Molecular Weight: 183.18 g/mol

Description

2-fluoro-4-methoxy-N-methylbenzamide, also known as FMMA, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. FMMA belongs to the class of benzamide derivatives, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of 2-fluoro-4-methoxy-N-methylbenzamide is not fully understood, but it is thought to involve the inhibition of certain enzymes and receptors in the body. Specifically, this compound has been shown to inhibit the activity of histone deacetylases, which are enzymes involved in the regulation of gene expression. Additionally, this compound has been shown to bind to certain receptors in the brain, such as the sigma-1 receptor, which is involved in the regulation of neurotransmitter release.
Biochemical and Physiological Effects
This compound has been shown to have a wide range of biochemical and physiological effects. In cancer cells, this compound has been shown to induce apoptosis by activating certain signaling pathways. Additionally, this compound has been shown to have anti-inflammatory effects, which could potentially be used to treat inflammatory diseases such as arthritis. In the brain, this compound has been shown to modulate neurotransmitter release, which could potentially be used to treat neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 2-fluoro-4-methoxy-N-methylbenzamide in lab experiments is its relatively simple synthesis method, which allows for large-scale production. Additionally, this compound has been shown to have a high degree of selectivity for certain enzymes and receptors, which could potentially reduce side effects. However, one limitation of using this compound in lab experiments is its relatively low solubility in water, which could potentially limit its bioavailability.

Future Directions

There are several future directions for research on 2-fluoro-4-methoxy-N-methylbenzamide. One potential direction is the development of this compound derivatives with improved solubility and bioavailability. Additionally, further research is needed to fully understand the mechanism of action of this compound, which could potentially lead to the development of more targeted therapies. Finally, more research is needed to investigate the potential therapeutic applications of this compound in various fields, including cancer research, neurology, and cardiology.
Conclusion
In conclusion, this compound is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound has been studied for its potential use in cancer research, neurology, and cardiology, and has been shown to have a wide range of biochemical and physiological effects. While there are advantages and limitations to using this compound in lab experiments, there are several future directions for research on this compound that could potentially lead to the development of new therapies.

Synthesis Methods

The synthesis of 2-fluoro-4-methoxy-N-methylbenzamide involves the reaction of 2-fluoro-4-methoxybenzoic acid with thionyl chloride, followed by the addition of N-methylamine. The resulting product is purified through a series of recrystallizations, yielding this compound as a white crystalline solid.

Scientific Research Applications

2-fluoro-4-methoxy-N-methylbenzamide has been studied for its potential therapeutic applications in various fields, including cancer research, neurology, and cardiology. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. Additionally, this compound has been studied for its potential use in treating neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. In cardiology, this compound has been shown to have a vasodilatory effect, which could potentially be used to treat hypertension.